BENGHE Foundational & Exploratory

Check Availability & Pricing

"Diallyl 2,2'-oxydiethyl dicarbonate" chemical
structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

Diallyl 2,2'-Oxydiethyl Dicarbonate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diallyl 2,2'-oxydiethyl dicarbonate, commonly known as allyl diglycol carbonate (ADC), is a
monomer of significant industrial importance, primarily recognized for its application in the
production of the thermoset polymer poly(allyl diglycol carbonate) (PADC), commercially known
as CR-39®. This polymer is renowned for its exceptional optical clarity, low density, and high
impact resistance, making it a preferred material for optical lenses and other transparent
applications. This technical guide provides an in-depth overview of the chemical structure,
properties, synthesis, and polymerization of Diallyl 2,2'-oxydiethyl dicarbonate, along with
detailed experimental protocols.

Chemical Structure and Properties

Diallyl 2,2'-oxydiethyl dicarbonate is the diester of diethylene glycol and allyl carbonate. Its
structure features two allyl groups, which are susceptible to free-radical polymerization, and a
flexible diethylene glycol ether linkage.

Chemical Structure:
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A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diallyl 2,2'-Oxydiethyl Dicarbonate

Property Value Reference
CAS Number 142-22-3 [1][2]
Molecular Formula C12H1807 [1]
Molecular Weight 274.27 g/mol [1]
Appearance Colorless liquid [1]

Melting Point -4 °C [2]

Boiling Point 161 °C @ 2 mm Hg [1]

Density 1.15g/mL at 25 °C [1]

Refractive Index (n20/D)

1.451

[1]

Flash Point

>230 °F (>110 °C)

[1]

Water Solubility

2.36 g/L at 20 °C

[3]

Stability

Combustible; incompatible with

strong oxidizing agents.

[1]

Synthesis of Diallyl 2,2'-Oxydiethyl Dicarbonate

The most common industrial synthesis of Diallyl 2,2'-oxydiethyl dicarbonate is through the

esterification of diethylene glycol with allyl chloroformate.[4] Alternative, greener routes

involving transesterification have also been explored.

Esterification of Diethylene Glycol with Allyl

Chloroformate

This method involves the reaction of diethylene glycol with an excess of allyl chloroformate in

the presence of a base, such as pyridine, to neutralize the hydrochloric acid byproduct.[4]
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Solvent (e.g., Toluene)

Esterification Reaction
(20-50 °C)

Crude Diallyl 2,2"-oxydiethyl dicarbonate (Was;ﬁgflgtslglrl‘ati ) Pure Diallyl 2,2"-oxydiethyl dicarbonate
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Heat or UV Light

Initiator
(e.g., Peroxide, UV Initiator)
Free Radicals

Diallyl 2,2'-oxydiethyl dicarbonate Monomer
Growing Polymer Chain

Termination
(e.g., Combination, Disproportionation)
Cross-linked Polymer Network (PADC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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